Cas no 1783689-92-8 (1-[(Tert-butoxy)methyl]cyclopropan-1-amine)

• Product Name: 1-[(Tert-butoxy)methyl]cyclopropan-1-amine
• CAS No: 1783689-92-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6411585
• PubChem ID: 84762804
• Update Time: 2025-06-13

1-[(Tert-butoxy)methyl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1834746
• 1-[(tert-butoxy)methyl]cyclopropan-1-amine
• 1783689-92-8
• SCHEMBL18859439
• 1-[(Tert-butoxy)methyl]cyclopropan-1-amine

• Inchi： 1S/C8H17NO/c1-7(2,3)10-6-8(9)4-5-8/h4-6,9H2,1-3H3
• InChI Key： DAHIKIQMSFFDBM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-[(Tert-butoxy)methyl]cyclopropan-1-amine

Comprehensive Overview of 1-[(Tert-butoxy)methyl]cyclopropan-1-amine (CAS No. 1783689-92-8)

1-[(Tert-butoxy)methyl]cyclopropan-1-amine, with the CAS number 1783689-92-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropylamine derivatives, which are known for their unique structural properties and versatile applications. The presence of a tert-butoxy group and a cyclopropane ring in its molecular framework makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its role in the development of novel bioactive molecules.

In recent years, the demand for cyclopropane-based compounds like 1-[(Tert-butoxy)methyl]cyclopropan-1-amine has surged, driven by their applications in drug discovery and material science. The compound's steric hindrance and electron-donating effects contribute to its reactivity, making it a preferred choice for designing enzyme inhibitors and ligands. Its CAS No. 1783689-92-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and catalysis studies.

The synthesis of 1-[(Tert-butoxy)methyl]cyclopropan-1-amine involves multi-step organic reactions, often starting from readily available precursors like cyclopropanecarboxylic acid or its derivatives. Modern green chemistry approaches are being adopted to optimize its production, minimizing waste and improving yield. This aligns with the global trend toward sustainable chemical manufacturing, a topic highly searched in AI-driven research tools and scientific forums. The compound's molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness and bioavailability.

One of the most discussed applications of 1-[(Tert-butoxy)methyl]cyclopropan-1-amine is its role in medicinal chemistry. Its structural motif is found in several FDA-approved drugs and clinical candidates, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The compound's ability to modulate protein-protein interactions has also made it a subject of interest in cancer research. These applications are frequently queried in search engines, highlighting the compound's intersection with cutting-edge science and patient care.

From a commercial perspective, 1-[(Tert-butoxy)methyl]cyclopropan-1-amine is supplied by leading chemical manufacturers and custom synthesis providers. Its price per gram and purity specifications are common search terms among procurement specialists. The compound is typically available in milligram to kilogram scales, catering to both small-scale research and industrial production. Quality control measures, such as HPLC analysis and NMR verification, ensure its suitability for high-stakes applications.

Looking ahead, the future of 1-[(Tert-butoxy)methyl]cyclopropan-1-amine appears promising, with ongoing studies exploring its utility in bioconjugation and nanotechnology. Its compatibility with click chemistry reactions opens doors for creating functionalized materials and targeted drug delivery systems. As the scientific community continues to uncover its potential, this compound is poised to remain a hot topic in academic publications and patent filings.